N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine

• IUPAC Name: N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine
• InChI: InChI=1S/C13H14FN3/c1-2-15-6-11-5-10(3-4-13(11)14)12-7-16-9-17-8-12/h3-5,7-9,15H,2,6H2,1H3
• InChI Key: YIAIAIOREJCOPB-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=C(C=CC(=C1)C2=CN=CN=C2)F
• Molecular Formula: C13H14FN3
• Molecular Weight: 231.27 g/mol

Description

N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine, also known as FPEA, is a chemical compound that has been widely studied for its potential therapeutic applications. FPEA belongs to a class of compounds known as phenylalkylamines, which have been shown to have a variety of pharmacological effects.

Mechanism of Action

The exact mechanism of action of N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine is not fully understood, but it is thought to act on several different targets in the body. One proposed mechanism of action is through the inhibition of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine may also act on other targets in the body, such as ion channels and receptors.
Biochemical and Physiological Effects:
N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine has been shown to have a variety of biochemical and physiological effects in the body. In addition to its potential neuroprotective and anticancer effects, N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine has been shown to have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases. N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine in lab experiments is that it has been well-studied and its synthesis method is well-established. N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine is also relatively stable and can be stored for long periods of time. However, one limitation of using N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine in lab experiments is that it may have off-target effects, which could complicate the interpretation of results.

Future Directions

There are several potential future directions for research on N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine. One area of interest is in the development of N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine analogs with improved pharmacological properties. Another area of interest is in the development of N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine-based therapies for the treatment of specific diseases, such as cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine and its potential targets in the body.

Synthesis Methods

The synthesis of N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine involves several steps, including the reaction of 2-fluoro-5-nitrobenzyl bromide with pyrimidine-5-carbaldehyde, followed by reduction of the resulting intermediate with sodium borohydride. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine has been studied for its potential therapeutic applications in a variety of areas, including cancer, neurological disorders, and cardiovascular disease. In cancer research, N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine has been shown to inhibit the growth of several different types of cancer cells, including breast, lung, and prostate cancer cells. In neurological research, N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cardiovascular research, N-[(2-fluoro-5-pyrimidin-5-ylphenyl)methyl]ethanamine has been shown to have vasodilatory effects and may be useful in the treatment of hypertension.